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Compound of Interest

4-Acetoxy-3-methoxy-cinnamic
Compound Name: ]
acid

Cat. No.: B7949789

Get Quote

Executive Summary & Chemical Identity

4-Acetoxy-3-methoxycinnamic acid (also known as O-Acetylferulic acid) is a synthetic

precursor often used in the development of curcumin analogs and vanillin synthesis. While not
classified as acutely toxic (e.g., "Skull and Crossbones"), it acts as a significant organic acid
irritant.[1]

Effective disposal requires treating this compound not merely as "trash,” but as Chemical
Waste requiring segregation.[1][2] The primary risk in disposal is not explosion, but unintended
hydrolysis and pH-driven incompatibility if mixed with strong bases in waste streams, which can
generate heat and pressure in sealed containers.[1]

Chemical Profile
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Parameter Data

Chemical Name 4-Acetoxy-3-methoxycinnamic acid

O-Acetylferulic acid; 3-Methoxy-4-

Synonyms acetoxycinnamic acid

CAS Number 2596-47-6

Molecular Formula C12H1205

Molecular Weight 236.22 g/mol

Acidity (pKa) ~4.5 (Carboxylic acid moiety)

Physical State White to off-white crystalline solid

Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

Safety & Handling (Pre-Disposal)

Before initiating disposal, the operator must acknowledge the GHS Hazards associated with
the pure substance.

 Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[3][4][5][6]
o H319: Causes serious eye irritation.[3][4][5][6][7]
o H335: May cause respiratory irritation.[3][5][6]

Scientist's Insight: The acetoxy group at the para position is hydrolytically unstable in high pH
environments. Do not dispose of this compound (or its solutions) into waste containers
containing concentrated bases (e.g., Sodium Hydroxide waste), as this will trigger rapid
hydrolysis, releasing Ferulic acid and Acetic acid, potentially pressurizing the vessel.[1]

Required PPE[1][3][5][7]1[8][9][10]
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 Nitrile Gloves: Minimum 0.11mm thickness (standard lab grade is sufficient).

o Safety Goggles: Tightly fitting side shields; standard safety glasses are acceptable if no dust
is generated.

e Respiratory: If handling >10g of dry powder outside a fume hood, use an N95 particulate
respirator to prevent mucous membrane irritation.[1]

Disposal Protocols

Disposal pathways are strictly dictated by the physical state of the waste.

Protocol A: Solid Waste (Pure Compound or Spills)

Applicable for: Expired shelf-stock, contaminated weighing boats, spill cleanup debris.[1]
e Segregation: Do not mix with general trash or biohazard waste.

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar labeled "Hazardous
Waste - Solid Organic."”

e Labeling: Clearly mark the tag with the full chemical name. Avoid abbreviations like "AMCA."

¢ RCRA Consideration: While not a P- or U-listed waste, it should be treated as Non-
Regulated Chemical Waste (unless mixed with listed solvents) and sent for incineration.

Protocol B: Liquid Waste (Solutions)

Applicable for: Reaction mixtures, mother liquors, HPLC waste.[1]
Step 1: Solvent Assessment Check the solvent carrier.
e Halogenated (DCM, Chloroform): Must go to Halogenated Waste.[1]

* Non-Halogenated (Methanol, DMSO, Acetone): Must go to Non-Halogenated Organic Waste.
[1]

Step 2: pH Check (Aqueous Solutions Only) If the compound is dissolved in water (rare, but
possible in buffers):
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e Check pH.[11] If pH < 2, it is Corrosive Waste (D002).[1][11]

e Neutralization: Slowly adjust pH to 5-9 using dilute NaOH or Sodium Bicarbonate before
adding to the aqueous waste drum to prevent acid-catalyzed reactions in the drum.

e Final Stream: Aqueous waste containing trace organics.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of 4-Acetoxy-3-
methoxycinnamic acid.
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Waste Generation:
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Figure 1: Decision tree for the segregation of 4-Acetoxy-3-methoxycinnamic acid waste
streams.

Emergency Spill Procedures

In the event of a benchtop spill (solid powder):

¢ |solate: Alert nearby personnel.
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Protect: Don safety goggles and nitrile gloves.

Contain: Cover the powder with a damp paper towel to prevent dust generation (inhalation
hazard).

Clean: Scoop the damp solid into the Solid Hazardous Waste container.

Wash: Wipe the surface with a mild soap solution (alkaline soap will help solubilize the acidic
residue) and dispose of the wipes as solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 4-Acetoxybenzoic acid | 2345-34-8 [sigmaaldrich.com]

o 7. fishersci.com [fishersci.com]

e 8. merckmillipore.com [merckmillipore.com]

e 9. hscprep.com.au [hscprep.com.au]

e 10. coral.washington.edu [coral.washington.edu]

e 11. my.alfred.edu [my.alfred.edu]

o 12. 4-Acetoxybenzoic acid 96 2345-34-8 [sigmaaldrich.com]

» To cite this document: BenchChem. [Proper Disposal Procedures: 4-Acetoxy-3-
methoxycinnamic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949789/docs#proper-disposal-procedures-4-
acetoxy-3-methoxycinnamic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

